5-(Diethylsulfamoyl)-2-hydroxybenzoic acid [2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl] ester

• Molecular Formula: C20H21F3N2O7S
• Molecular Weight: 490.5 g/mol
• IUPAC Name: [2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl] 5-(diethylsulfamoyl)-2-hydroxybenzoate
• InChI: InChI=1S/C20H21F3N2O7S/c1-3-25(4-2)33(29,30)15-9-10-17(26)16(11-15)19(28)31-12-18(27)24-13-5-7-14(8-6-13)32-20(21,22)23/h5-11,26H,3-4,12H2,1-2H3,(H,24,27)
• InChI Key: DTZCKVUONCWFFC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)O)C(=O)OCC(=O)NC2=CC=C(C=C2)OC(F)(F)F

Description

5-(diethylsulfamoyl)-2-hydroxybenzoic acid [2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl] ester is a benzoate ester and a member of phenols. It derives from a salicylic acid.

Scientific Research Applications

• Synthesis and Pharmaceutical Applications :

  • The compound has been synthesized for use in the treatment of hyperproliferative and inflammatory disorders and cancer. An efficient process for its preparation, starting with commercially available compounds, has been developed, indicating its potential in pharmaceutical applications (Kucerovy et al., 1997).

• Intermediate in Biologically Active Compounds :

  • It serves as an important intermediate in the synthesis of biologically active compounds like thiazole carboxylic acids. A rapid synthetic method has been established, underscoring its role in the development of new bioactive molecules (Yuanbiao et al., 2016).

• Catalytic Applications in Organic Synthesis :

  • The compound has been used in catalytic processes to synthesize diverse organic molecules, demonstrating its versatility in organic chemistry (Reddy & Nagaraj, 2008).

• Photolysis and Environmental Studies :

  • It has been studied in the context of photolysis and environmental impact, particularly in relation to its presence in consumer goods and its phototoxic properties. This suggests its relevance in environmental chemistry and toxicology (Eberlein-König et al., 1993).